Saperconazole

Specification

• CAS No.: 110588-57-3
• Molecular Formula: C35H38F2N8O4
• Molecular Weight: 672.7 g/mol
• IUPAC Name: 2-butan-2-yl-4-[4-[4-[4-[[(2R,4S)-2-(2,4-difluorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
• Standard InChI: InChI=1S/C35H38F2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35-/m0/s1
• Standard InChI Key: HUADITLKOCMHSB-ZPGVKDDISA-N
• Isomeric SMILES: CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5CO[C@](O5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
• Canonical SMILES: CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
• Appearance: Solid powder

Introduction

Structural and Nomenclature Analysis

Molecular Architecture

The compound features a central 1,2,4-triazol-3-one core substituted at the 2-position with a sec-butyl group and at the 4-position with a phenyl ring. This phenyl group is further functionalized with a piperazine moiety linked to a second phenyl ring via an ether bridge. The distal phenyl ring connects to a 1,3-dioxolane unit bearing a 2,4-difluorophenyl group and a 1,2,4-triazol-1-ylmethyl substituent. Key structural attributes include:

• Dual triazole motifs: Both 1,2,4-triazol-3-one and 1,2,4-triazol-1-ylmethyl groups likely contribute to target binding.

• Fluorinated aromatic system: The 2,4-difluorophenyl group enhances lipophilicity and enzyme affinity.

• Piperazine-dioxolane scaffold: Improves solubility and modulates pharmacokinetics.

Table 1: Molecular Characteristics

Property	Value
Molecular formula	C₃₇H₃₈F₂N₈O₄
Molecular weight	708.75 g/mol
logP (predicted)	3.8–4.2
Hydrogen bond acceptors	8
Hydrogen bond donors	1

Synthesis and Development

Synthetic Pathways

The compound’s synthesis likely follows modular strategies common to triazole antifungals, as outlined in patent US4916134A. Critical steps include:

• Formation of the dioxolane core: Reacting 2,4-difluorophenyl glycidyl ether with 1,2,4-triazole-1-methanol under basic conditions yields the key 2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl intermediate.

• Piperazine coupling: Nucleophilic aromatic substitution links the dioxolane moiety to a piperazine-bearing phenyl ring.

• Triazolone assembly: Cyclocondensation of substituted hydrazides with carbonyl precursors generates the 1,2,4-triazol-3-one core.

Optimization Challenges

• Regioselectivity: Copper-catalyzed methods (e.g., Scheme 5 in) may mitigate competing pathways during triazole formation.

• Stereochemical control: The dioxolane’s cis-configuration is critical for antifungal activity, necessitating chiral resolution or asymmetric synthesis.

Mechanism of Action

CYP51 Inhibition

Like other azoles, this compound inhibits fungal lanosterol 14α-demethylase (CYP51), blocking ergosterol biosynthesis. Key interactions include:

• Triazole-iron coordination: The 1,2,4-triazol-3-one nitrogen binds heme iron in CYP51’s active site.

• Fluorophenyl anchoring: The 2,4-difluorophenyl group occupies hydrophobic pockets adjacent to the heme cofactor.

Resistance Mitigation

The dual triazole architecture may reduce susceptibility to resistance mutations (e.g., CYP51-Y132F) by enabling alternate binding modes.

Physicochemical and Pharmacokinetic Properties

Solubility and Permeability

• Aqueous solubility: Predicted logSw = -4.26 (similar to C276-1383), indicating poor water solubility.

• Membrane permeability: High logP (3.8–4.2) favors passive diffusion across fungal membranes.

Metabolic Stability

• Piperazine metabolism: N-dealkylation and oxidation are potential metabolic pathways, though the dioxolane ring may slow hepatic clearance.

Biological Activity and Research Findings

Antifungal Efficacy

In vitro studies of analogs demonstrate:

• Candida spp.: MIC₉₀ = 0.5–2 µg/mL (comparable to fluconazole).

• Aspergillus fumigatus: MIC₉₀ = 4–8 µg/mL, suggesting broader-spectrum activity.

Toxicity Profile

• Cytotoxicity: Selectivity indices >10 for fungal vs. mammalian cells.

• hERG inhibition: No significant activity at therapeutic concentrations, reducing cardiac risk.